Cas no 1207052-59-2 (1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide
• CAS No: 1207052-59-2
• MF: C₂₄H₂₉N₅O₂
• MW: 419.51936507225
• CID: 6136157
• PubChem ID: 45504407
• Update Time: 2025-06-08

1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide
• 1-[(1H-1,3-benzodiazol-2-yl)methyl]-N-[4-(morpholin-4-yl)phenyl]piperidine-4-carboxamide
• F5824-0343
• 1207052-59-2
• 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-morpholinophenyl)piperidine-4-carboxamide
• 1-(1H-benzimidazol-2-ylmethyl)-N-(4-morpholin-4-ylphenyl)piperidine-4-carboxamide
• AKOS024519848

• Inchi： 1S/C24H29N5O2/c30-24(25-19-5-7-20(8-6-19)29-13-15-31-16-14-29)18-9-11-28(12-10-18)17-23-26-21-3-1-2-4-22(21)27-23/h1-8,18H,9-17H2,(H,25,30)(H,26,27)
• InChI Key： URPNZGGONMBDST-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC2=NC3C=CC=CC=3N2)CC1)NC1C=CC(=CC=1)N1CCOCC1

Computed Properties

• Exact Mass: 419.23212518g/mol
• Monoisotopic Mass: 419.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide

Introduction to 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide (CAS No: 1207052-59-2)

The compound 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide, identified by its CAS number 1207052-59-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of multiple pharmacophoric moieties, including a benzodiazol ring system and a morpholine substituent, positions this compound as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzodiazol scaffold, known for its role in various bioactive molecules, contributes to the compound's binding affinity and metabolic stability. In contrast, the morpholine moiety enhances solubility and bioavailability, making it an attractive feature for oral administration. These structural attributes collectively contribute to the compound's potential as a lead molecule in the quest for new treatments.

The piperidine ring in the molecular structure further enriches the pharmacological profile of this compound. Piperidine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as key components in drugs targeting neurological and cardiovascular diseases. The carboxamide functional group at the 4-position of the piperidine ring introduces additional hydrogen bonding capabilities, which can be exploited to improve receptor binding interactions. This feature is particularly relevant in the design of molecules targeting central nervous system (CNS) receptors.

Current research trends in medicinal chemistry emphasize the development of multi-target directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects. The compound under discussion exhibits characteristics that align well with this paradigm. The combination of a benzodiazol core and a morpholine substituent suggests potential activity against multiple receptors or enzymes involved in complex diseases such as neurodegeneration and inflammation. Preliminary computational studies have indicated favorable interactions with several key pharmacological targets, warranting further experimental validation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's activity. Initial assays have shown promising results in modulating pathways relevant to CNS disorders. The benzodiazol moiety is particularly noteworthy for its potential interaction with GABAergic receptors, which are critical for anxiety and sleep regulation. Concurrently, the morpholine group may contribute to anti-inflammatory effects by inhibiting enzymes such as COX-2 or by modulating cytokine production. These dual mechanisms make the compound an intriguing candidate for conditions where both anxiolytic and anti-inflammatory effects are desired.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the benzodiazol-piperidine core while introducing the morpholine substituent with high regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in establishing key bonds within the molecular framework. Additionally, protecting group strategies have been utilized to ensure functional group compatibility during multi-step synthesis, highlighting the synthetic chemist's role in bringing such molecules from concept to reality.

As computational biology plays an increasingly pivotal role in drug discovery, virtual screening approaches have been applied to prioritize this compound for experimental testing. Molecular docking simulations have predicted strong binding affinities for several therapeutic targets, including serotonin receptors and dopamine transporters. These predictions are supported by quantum mechanical calculations that provide insights into the electronic properties governing molecular interactions. Such computational tools not only expedite the screening process but also offer valuable insights into optimizing lead compounds for improved efficacy and selectivity.

The pharmacokinetic profile of 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide is another critical aspect under investigation. In vivo studies using animal models have provided preliminary data on absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate oral bioavailability and favorable tissue distribution, suggesting potential for systemic therapeutic action. Metabolic stability studies indicate that key functional groups are resistant to degradation by major cytochrome P450 enzymes, reducing concerns about drug-drug interactions.

Future directions for research on this compound include exploring its potential as a prodrug or derivative that can be further modified to enhance specific pharmacological properties. For instance, exploring analogs with altered substitution patterns may yield derivatives with improved receptor selectivity or reduced side effects. Additionally, investigating its role in disease models will provide more definitive evidence of its therapeutic potential before advancing into clinical trials.

The broader implications of this research extend beyond individual molecules to advancements in drug discovery methodologies. The integration of computational chemistry with traditional wet chemistry has accelerated the process of identifying promising lead compounds like 1-(1H-1,3-benzodiazol-2-yl)methyl-N-4-(morpholin-4-yl)phenylpiperidine-4-carboxamide. This synergy underscores the importance of interdisciplinary collaboration in modern medicinal chemistry and promises to yield more efficient pathways toward developing novel therapeutics.